3-amino-5-methoxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-amino-5-methoxy-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C7H10N2O2/c1-4-6(11-2)3-5(8)7(10)9-4/h3H,8H2,1-2H3,(H,9,10)
• InChI Key: VIAOPDOSWLSUGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=O)N1)N)OC
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol

Description

3-amino-5-methoxy-6-methylpyridin-2(1H)-one (AMMP) is a pyridine derivative that has gained increasing attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

3-amino-5-methoxy-6-methylpyridin-2(1H)-one has been studied extensively for its potential applications in medicine, particularly in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to possess antioxidant, anti-inflammatory, and anti-tumor properties.

Mechanism of Action

3-amino-5-methoxy-6-methylpyridin-2(1H)-one exerts its effects through multiple mechanisms. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), which are involved in inflammation and neurodegeneration, respectively. Additionally, 3-amino-5-methoxy-6-methylpyridin-2(1H)-one has been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
3-amino-5-methoxy-6-methylpyridin-2(1H)-one has been found to modulate various biochemical and physiological processes in the body. It has been shown to reduce oxidative stress, inflammation, and cell proliferation, while increasing apoptosis and DNA damage in cancer cells. Additionally, 3-amino-5-methoxy-6-methylpyridin-2(1H)-one has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-5-methoxy-6-methylpyridin-2(1H)-one is its versatility, as it can be easily modified to produce derivatives with different properties and functions. Additionally, 3-amino-5-methoxy-6-methylpyridin-2(1H)-one is relatively stable and easy to synthesize, making it a cost-effective option for lab experiments. However, one limitation of 3-amino-5-methoxy-6-methylpyridin-2(1H)-one is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 3-amino-5-methoxy-6-methylpyridin-2(1H)-one. One area of interest is the development of 3-amino-5-methoxy-6-methylpyridin-2(1H)-one derivatives with improved solubility and bioavailability, which could enhance their efficacy in medical applications. Additionally, further studies are needed to elucidate the precise mechanisms of action of 3-amino-5-methoxy-6-methylpyridin-2(1H)-one and its derivatives, as well as their potential applications in other fields such as agriculture and material science.

Synthesis Methods

3-amino-5-methoxy-6-methylpyridin-2(1H)-one can be synthesized through a multi-step process involving the reaction of 2,6-dimethyl-3,5-dinitropyridine with sodium methoxide, followed by reduction with iron powder and subsequent reaction with ammonia. The final product is obtained through the reaction of the intermediate with methyl iodide.